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Compound of Interest

Compound Name: BMS 310705

Cat. No.: B15567596

For Researchers, Scientists, and Drug Development Professionals

Introduction

BMS-310705, also known as 21-Aminoepothilone B, is a semi-synthetic analog of epothilone B,
a class of microtubule-stabilizing agents.[1][2] Its structural modifications, particularly the
inclusion of an amino group, enhance its chemical stability and water solubility compared to its
parent compounds.[1] Like other epothilones, BMS-310705 exerts its cytotoxic effects by
promoting the polymerization of tubulin and stabilizing microtubules.[3] This interference with
microtubule dynamics leads to an arrest of the cell cycle in the G2/M phase and subsequently
induces apoptosis, primarily through the mitochondrial-mediated pathway.[3][4] These
characteristics make BMS-310705 a compound of interest in cancer research, particularly in
models of tumors resistant to other microtubule-targeting agents like taxanes.[3]

Quantitative Data Summary

The following table summarizes key quantitative data for BMS-310705, essential for
experimental design and execution.
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Parameter Value Source(s)
Molecular Weight 522.70 g/mol [5]
Solubility (in DMSO) > 25 mg/mL Inferred from in vivo protocols
Typical In Vitro Working
) 0.01-0.5uM [1][5]
Concentration
Concentration for Maximal
~0.05 uM [5]

Apoptosis

_ -20°C for up to 1 month; -80°C
Stock Solution Storage [5]
for up to 6 months

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of BMS-310705 in dimethyl
sulfoxide (DMSO), a common solvent for this compound.

Materials:

BMS-310705 powder

Anhydrous or molecular biology grade DMSO

Sterile microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Procedure:
o Calculate the required mass of BMS-310705:

o To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:
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= Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

» Mass (mg) = 10 mmol/L x 0.001 L x 522.70 g/mol x 1000 mg/g = 5.227 mg

Weighing BMS-310705:

o Carefully weigh out approximately 5.23 mg of BMS-310705 powder on a calibrated
analytical balance and transfer it to a sterile microcentrifuge tube.

Dissolving in DMSO:

o Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the BMS-310705
powder.

Ensuring Complete Dissolution:

o Vortex the solution thoroughly until the powder is completely dissolved. Gentle warming
(e.g., in a 37°C water bath) may be applied if necessary to aid dissolution.

Aliquoting and Storage:

o To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into smaller,
single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.[5]

o Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for long-term
storage (up to 6 months).[5]

Preparation of Working Solutions for In Vitro Assays

This protocol outlines the serial dilution of the 10 mM stock solution to prepare working
solutions for cell-based assays.

Materials:
e 10 mM BMS-310705 stock solution in DMSO
» Sterile cell culture medium appropriate for your cell line

 Sterile microcentrifuge tubes or a 96-well plate for dilutions
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Procedure:
 Intermediate Dilution (e.g., to 100 puM):
o Thaw a single aliquot of the 10 mM stock solution.

o Perform an intermediate dilution by adding 1 pL of the 10 mM stock to 99 uL of cell culture
medium. This results in a 100 uM intermediate solution.

» Final Working Dilutions:

o Prepare the final working concentrations by further diluting the 100 uM intermediate
solution in cell culture medium. For example, to prepare a 0.1 uM (100 nM) working
solution, add 1 pL of the 100 uM intermediate solution to 999 uL of cell culture medium.

o Adjust the dilution factors to achieve the desired final concentrations within the

experimental range (e.g., 0.01 uM to 0.5 pM).
» Vehicle Control:

o Prepare a vehicle control with the same final concentration of DMSO as the highest
concentration of BMS-310705 used in the experiment to account for any solvent effects.

Signaling Pathway and Experimental Workflow

The following diagrams illustrate the mechanism of action of BMS-310705 and a typical

experimental workflow for its evaluation.
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Caption: BMS-310705 signaling pathway leading to apoptosis.
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Caption: A typical experimental workflow for evaluating BMS-310705.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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